Cas no 123843-66-3 (2,6-Difluoro-4-methoxybenzonitrile)

2,6-Difluoro-4-methoxybenzonitrile Properties

Names and Identifiers

• 2,6-Difluoro-4-methoxybenzonitrile
• 3,5-Difluoro -4-cyanoanisole
• 2,6-Difluoro-4-methoxy-benzonitrile
• PS-6866
• DTXSID40381123
• FT-0653681
• SCHEMBL186585
• AKOS005254847
• BCP34259
• 4-Cyano-3,5-difluoroanisole;Benzonitrile, 2,6-difluoro-4-methoxy-
• SY030323
• DIETHYL2-(4-CHLOROPHENYL)-1,1-CYCLOPROPANEDICARBOXYLATE
• CS-W017727
• 123843-66-3
• MFCD03094498
• AB13332
• 4-Cyano-3,5-difluoroanisole
• Benzonitrile, 2,6-difluoro-4-methoxy-
• CMGFDVIQHBAJHT-UHFFFAOYSA-N
• Benzonitrile,2,6-difluoro-4-methoxy-
• AC-4063
• A20950
• AM61748
• DB-012820
• 2,6-difluoro-4-methoxy-benzonitrile
• +Expand

• MDL： MFCD03094498
• InChIKey： CMGFDVIQHBAJHT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5F2NO/c1-12-5-2-7(9)6(4-11)8(10)3-5/h2-3H,1H3
• SMILES： FC1C=C(OC)C=C(F)C=1C#N

Computed Properties

• Exact Mass: 169.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 169.034
• Heavy Atom Count: 12
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33A^2

Experimental Properties

• LogP: 1.84508
• PSA: 33.02000
• Refractive Index: 1.485
• Boiling Point: 212 ºC
• Melting Point: 53-57℃
• Flash Point: 82 ºC
• Color/Form: White crystalline powder
• Solubility: Insoluble in water
• Density: 1.27

2,6-Difluoro-4-methoxybenzonitrile Security Information

• Symbol: GHS06
• Safety Term：6.1
• Safety Instruction： S26-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN3439
• Hazard Statement： H311,H302,H332,H315,H319
• Warning Statement： P280H,P305
  P351
  P338,P309,P310
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Danger
• HazardClass：6.1

2,6-Difluoro-4-methoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides